Helicascolide A Helicascolide A Helicascolide A is a natural product found in Helicascus kanaloanus with data available.
Brand Name: Vulcanchem
CAS No.: 121350-98-9
VCID: VC20871078
InChI: InChI=1S/C12H20O3/c1-6-7(2)9-8(3)10(13)12(4,5)11(14)15-9/h6,8-10,13H,1-5H3/b7-6+/t8-,9-,10-/m1/s1
SMILES: CC=C(C)C1C(C(C(C(=O)O1)(C)C)O)C
Molecular Formula: C12H20O3
Molecular Weight: 212.28 g/mol

Helicascolide A

CAS No.: 121350-98-9

Cat. No.: VC20871078

Molecular Formula: C12H20O3

Molecular Weight: 212.28 g/mol

* For research use only. Not for human or veterinary use.

Helicascolide A - 121350-98-9

Specification

Description Helicascolide A is a natural product found in Helicascus kanaloanus with data available.
CAS No. 121350-98-9
Molecular Formula C12H20O3
Molecular Weight 212.28 g/mol
IUPAC Name (4R,5S,6S)-6-[(E)-but-2-en-2-yl]-4-hydroxy-3,3,5-trimethyloxan-2-one
Standard InChI InChI=1S/C12H20O3/c1-6-7(2)9-8(3)10(13)12(4,5)11(14)15-9/h6,8-10,13H,1-5H3/b7-6+/t8-,9-,10-/m1/s1
Standard InChI Key TXJOTIFCEKOXSM-BPESRRAMSA-N
Isomeric SMILES C/C=C(\C)/[C@@H]1[C@H]([C@H](C(C(=O)O1)(C)C)O)C
SMILES CC=C(C)C1C(C(C(C(=O)O1)(C)C)O)C
Canonical SMILES CC=C(C)C1C(C(C(C(=O)O1)(C)C)O)C

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